Cas no 1152979-18-4 (1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1152979-18-4
• MF: C₁₁H₅BrClF₃N₂O₂
• MW: 369.521811246872
• MDL: MFCD13656006
• CID: 4561087
• Update Time: 2025-10-31

1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 1-(4-bromophenyl)-5-chloro-3-(trifluoromethyl)pyrazole-4-carboxylic acid
• CWB97918
• D86591

• MDL： MFCD13656006
• Inchi： 1S/C11H5BrClF3N2O2/c12-5-1-3-6(4-2-5)18-9(13)7(10(19)20)8(17-18)11(14,15)16/h1-4H,(H,19,20)
• InChI Key： YHCQSKLBUCOCPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=C(C(=O)O)C(C(F)(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 377
• XLogP3: 4
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1152979-18-4)

1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, identified by its CAS number 1152979-18-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a scaffold known for its broad biological activity and utility in drug development. The structural features of this molecule, including the presence of bromine, chlorine, and trifluoromethyl substituents, contribute to its unique chemical properties and potential applications.

The< strong> bromophenyl moiety in the molecule enhances its interaction with biological targets, making it a valuable intermediate in the synthesis of bioactive molecules. The< strong> chloro and< strong> trifluoromethyl groups further modulate the electronic and steric environment of the pyrazole ring, influencing its reactivity and biological efficacy. These structural elements are often exploited in medicinal chemistry to optimize pharmacokinetic profiles and target specificity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The< strong> 1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid has been studied for its potential in various pharmacological contexts. For instance, it has been explored as a precursor in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. The< strong> trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity to biological targets, making it a preferred moiety in drug design.

The< strong> chloro substituent at the 5-position of the pyrazole ring contributes to the molecule's lipophilicity, which is a critical factor in drug absorption and distribution. Additionally, the< strong> bromophenyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic needs. These features have made< strong> 1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid a versatile building block in synthetic chemistry.

The synthesis of< strong> 1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of a halogenated pyrazole core, followed by functional group interconversion to introduce the bromine and chlorine atoms at strategic positions. The< strong> trifluoromethyl group is often introduced via metal-catalyzed cross-coupling reactions or through halogen-metal exchange processes.

In academic research, this compound has been utilized to develop novel inhibitors targeting enzyme cascades involved in inflammatory diseases. For example, derivatives of< strong> 1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key players in the prostaglandin pathway responsible for pain and inflammation. The structural motifs present in this compound have also been explored in designing kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer progression.

The pharmaceutical industry has recognized the potential of< strong> 1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid as a lead compound for drug discovery programs. Its unique structural features make it an attractive candidate for further optimization through structure-based drug design (SBDD) and computationally aided molecular design (CAMD). These approaches leverage computational tools to predict how modifications to the molecule can enhance its potency, selectivity, and pharmacokinetic properties.

In preclinical studies, derivatives of this compound have demonstrated promising results in vitro and in vivo. For instance, some analogs have exhibited significant anti-proliferative effects against various cancer cell lines by interfering with critical signaling pathways such as MAPK and PI3K/Akt. The< strong> trifluoromethyl group plays a crucial role here by improving binding affinity to target proteins while minimizing off-target effects.

The versatility of< strong> 1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid extends beyond its use as an intermediate; it also serves as a model compound for studying electronic effects and steric interactions within heterocyclic systems. Researchers use this molecule to elucidate mechanistic insights into how structural modifications influence biological activity. Such studies are fundamental to advancing rational drug design principles.

The development of novel synthetic methodologies for constructing complex molecules like< strong> 1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid remains an active area of research. Innovations in synthetic techniques not only improve efficiency but also enable access to previously inaccessible chemical space. This is particularly important given that many biologically active compounds exhibit complex stereochemistry that poses challenges during synthesis.

The future prospects for< strong> 1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, as well as its derivatives, are promising. Continued investigation into its pharmacological profile will likely uncover new therapeutic applications across multiple disease areas. As computational tools become more sophisticated and high-throughput screening methods advance, the identification of new lead compounds derived from this scaffold will accelerate.

In conclusion,< strong> 1-(4-Bromophenyl)-5-chloro-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1152979-18-4), with its distinctive structural features and demonstrated utility in drug discovery, represents an important asset for medicinal chemists. Its continued study will undoubtedly contribute valuable insights into molecular recognition processes and pave the way for innovative therapeutic strategies.